(2E,5E)-2-(p-tolylimino)-5-(3,4,5-trimethoxybenzylidene)thiazolidin-4-one

• IUPAC Name: (5E)-2-(4-methylphenyl)imino-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H20N2O4S/c1-12-5-7-14(8-6-12)21-20-22-19(23)17(27-20)11-13-9-15(24-2)18(26-4)16(10-13)25-3/h5-11H,1-4H3,(H,21,22,23)/b17-11+
• InChI Key: ALPXEBXODWNXBJ-GZTJUZNOSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N=C2NC(=O)C(=CC3=CC(=C(C(=C3)OC)OC)OC)S2
• Isomeric SMILES: CC1=CC=C(C=C1)N=C2NC(=O)/C(=C\C3=CC(=C(C(=C3)OC)OC)OC)/S2
• Molecular Formula: C20H20N2O4S
• Molecular Weight: 384.5 g/mol

Description

(2E,5E)-2-(p-tolylimino)-5-(3,4,5-trimethoxybenzylidene)thiazolidin-4-one, also known as TMBZTD, is a thiazolidinone derivative that has been widely researched for its potential applications in the field of medicinal chemistry. This compound has shown promising results in various studies and has been found to have several beneficial effects on the human body.

Scientific Research Applications

Anticancer Applications

Research has demonstrated that thiazolidinone analogs, including compounds structurally related to "(2E,5E)-2-(p-tolylimino)-5-(3,4,5-trimethoxybenzylidene)thiazolidin-4-one," exhibit selective anticancer activity by inducing apoptosis in cancer cells without affecting normal cells. This property is particularly valuable for treating P-glycoprotein overexpressing refractory cancers, highlighting the compound's potential in cancer therapeutics Wu et al., 2006.

Antimicrobial and Antitubercular Activities

Thiazolidinone derivatives have been synthesized with significant antimicrobial activity against various bacterial and fungal strains. Some derivatives have shown particular effectiveness against gram-negative bacteria such as E. coli and fungi like C. albicans, demonstrating the compound's versatility in addressing different microbial threats. Additionally, molecular docking studies suggest these compounds could bind effectively to microbial targets, offering insights into developing new antimicrobial agents Desai et al., 2022.

Anticonvulsant Properties

Thiazolidinone derivatives have also been identified as potential anticonvulsant agents, showing effectiveness in models of seizures and maximal electroshock. Their synthesis, based on combining thiazole cores and compliance with structural requirements for anticonvulsants, underscores their potential in developing new treatments for epilepsy and related seizure disorders Mishchenko et al., 2020.

Psychotropic Effects

In studies exploring psychotropic properties, certain thiazolidinone derivatives did not significantly affect locomotor, exploratory, emotional activity, anxiety, depressive activity, memory, or physical endurance in animal models. This indicates that while having anticonvulsant properties, these compounds do not necessarily impart adverse psychotropic effects, making them suitable for further development as anticonvulsant agents Mishchenko et al., 2021.